Cas no 716-76-7 (1,1'-biphenyl-3-carboxylic acid)

• Product Name: 1,1'-biphenyl-3-carboxylic acid
• CAS No: 716-76-7
• MF: C₁₃H₁₀O₂
• MW: 198.217303752899
• MDL: MFCD00045846
• CID: 39708
• PubChem ID: 160871165
• Update Time: 2025-10-31

1,1'-biphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Biphenyl-3-carboxylic acid
• 3-Biphenylcarboxylic acid
• 1,1'-Biphenyl-3-carboxylic acid
• 3-Biphenylcarboxylic
• 3-phenylbenzoic acid
• [1,1'-Biphenyl]-3-carboxylic acid
• Diphenyl-3-carboxylic acid
• XNLWJFYYOIRPIO-UHFFFAOYSA-N
• (1,1'-Biphenyl)-3-carboxylic acid
• WLN: QVR CR
• 3-Biphenylcarboxylicacid
• m-Phenylbenzoic acid
• 3-phenyl benzoic acid
• PubChem13467
• meta-phenyl benzoic acid
• Biphenyl-3-carboxylicAcid
• 3-biphenyl carbo
• AE-641/02442054
• NSC 178898
• AC-24617
• BRN 1868625
• NSC408030
• NSC-178898
• A9373
• PS-8241
• NSC 408030
• SCHEMBL250880
• CS-W002224
• CHEMBL123234
• 4-09-00-02478 (Beilstein Handbook Reference)
• NSC178898
• AM20050319
• DTXSID40221833
• BDBM50195793
• 716-76-7
• SY012973
• NSC-408030
• W48UX3L48Z
• 3-biphenyl carboxylic acid
• EN300-265725
• 1-Carboxy-3-phenylbenzene
• AKOS002678497
• Biphenyl-3-carboxylic acid, 97%
• STR08811
• 1,1'-Biphenyl, 3-carboxy acid
• J-511773
• F2191-0023
• B3850
• FT-0630079
• MFCD00045846
• DTXCID70144324
• DB-022645
• (1,1'-Biphenyl)-3-carboxylic acid (9CI)
• 1,1'-biphenyl-3-carboxylic acid

• MDL： MFCD00045846
• Inchi： 1S/C13H10O2/c14-13(15)12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-9H,(H,14,15)
• InChI Key： XNLWJFYYOIRPIO-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1C=CC=CC=1)=O
• BRN： 1868625

Computed Properties

• Exact Mass: 198.06800
• Monoisotopic Mass: 198.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3
• Surface Charge: 0

Experimental Properties

• Color/Form: Powder
• Density: 1.185
• Melting Point: 164.0 to 168.0 deg-C
• Boiling Point: 392.2°C at 760 mmHg
• Flash Point: 177.3℃
• Water Partition Coefficient: Insoluble
• PSA: 37.30000
• LogP: 3.05180
• FEMA: 2401
• Solubility: , soluble in alcohol and ether, insoluble in water

1,1'-biphenyl-3-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-36-51/53
• Safety Instruction： S37/39-S26
• RTECS：TY3100000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 1,1'-biphenyl-3-carboxylic acid

Comprehensive Guide to 1,1'-Biphenyl-3-carboxylic Acid (CAS No. 716-76-7): Properties, Applications, and Industry Insights

1,1'-Biphenyl-3-carboxylic acid (CAS 716-76-7) is a high-value aromatic carboxylic acid derivative widely utilized in pharmaceuticals, agrochemicals, and advanced material synthesis. This white to off-white crystalline powder, with a molecular formula of C₁₃H₁₀O₂, has gained significant attention due to its role as a key intermediate in organic synthesis and drug discovery. Researchers frequently search for "1,1'-biphenyl-3-carboxylic acid solubility" or "716-76-7 synthesis method," reflecting its technical importance in R&D workflows.

The compound's biphenyl backbone provides exceptional structural rigidity, making it ideal for designing metal-organic frameworks (MOFs)—a trending topic in materials science. Recent studies highlight its potential in creating porous materials for gas storage applications, aligning with the global focus on clean energy solutions. Analytical data shows increasing searches for "biphenyl derivatives in catalysis" and "CAS 716-76-7 NMR spectrum," indicating growing academic interest.

In pharmaceutical contexts, 1,1'-biphenyl-3-carboxylic acid serves as a precursor for nonsteroidal anti-inflammatory drugs (NSAIDs). Its carboxyl group allows facile derivatization, addressing frequent queries like "how to modify biphenyl carboxylic acids." The compound's thermal stability (decomposition point: 280-285°C) makes it suitable for high-temperature reactions, a feature often explored in "green chemistry" applications—currently a top industry priority.

Quality specifications typically require ≥98% purity (HPLC), with common impurities being 3-bromobiphenyl or biphenyl-3,3'-dicarboxylic acid. Chromatographic analysis methods (e.g., reverse-phase HPLC) are frequently discussed in technical forums, matching search trends for "716-76-7 analytical standard." The compound's logP value of 3.12 suggests moderate lipophilicity, crucial information for formulators researching "biphenyl solubility in organic solvents."

Emerging applications include its use in OLED materials, particularly for electron-transport layers—a hot topic in display technology. Patent analyses reveal growing IP activity around "biphenyl-carboxylic acid derivatives" for optoelectronic devices. This aligns with market demands for "high-performance organic semiconductors," where the compound's conjugated system enables efficient charge transport.

Environmental considerations drive interest in "biodegradation of biphenyl compounds." While 716-76-7 shows moderate persistence, advanced oxidation processes can degrade it effectively—a subject of numerous recent publications. Regulatory databases indicate compliance with major chemical inventories (REACH, TSCA), though users often verify "1,1'-biphenyl-3-carboxylic acid SDS" for workplace safety protocols.

The global market for biphenyl carboxylic acids is projected to grow at 6.2% CAGR (2023-2030), fueled by demand from Asia-Pacific pharmaceutical hubs. Suppliers increasingly address queries about "bulk 716-76-7 suppliers" and "custom synthesis services," reflecting industry scaling needs. Technical discussions often focus on palladium-catalyzed coupling optimization—a key step in commercial production.